Cas no 1261928-25-9 (4-(5-Formylthiophen-3-yl)-2-nitrobenzoic acid)

• Product Name: 4-(5-Formylthiophen-3-yl)-2-nitrobenzoic acid
• CAS No: 1261928-25-9
• MF: C₁₂H₇NO₅S
• MW: 277.252681970596
• MDL: MFCD18319839
• CID: 2764072
• PubChem ID: 53225757
• Update Time: 2025-04-21

4-(5-Formylthiophen-3-yl)-2-nitrobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2-Formylthiophen-4-yl)-2-nitrobenzoic acid, 95%
• MFCD18319839
• DTXSID90689489
• 4-(2-FORMYLTHIOPHEN-4-YL)-2-NITROBENZOIC ACID
• SCHEMBL2560792
• 1261928-25-9
• 4-(5-Formylthiophen-3-yl)-2-nitrobenzoic acid

• MDL： MFCD18319839
• Inchi： 1S/C12H7NO5S/c14-5-9-3-8(6-19-9)7-1-2-10(12(15)16)11(4-7)13(17)18/h1-6H,(H,15,16)
• InChI Key： KDCJMLBXSKLABI-UHFFFAOYSA-N
• SMILES： S1C(C=O)=CC(=C1)C1C=CC(C(=O)O)=C(C=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 277.00449350Da
• Monoisotopic Mass: 277.00449350Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 128Ų